Cas no 945837-75-2 (Ethyl 4-boronocinnamate)
Ethyl 4-boronocinnamate structure
Product Name:Ethyl 4-boronocinnamate
CAS No:945837-75-2
MF:C11H13BO4
MW:220.029523611069
CID:2359218
Update Time:2023-08-07
Ethyl 4-boronocinnamate Chemical and Physical Properties
Names and Identifiers
-
- (E)-4-(3-ethoxy-3-oxoprop-1-enyl)phenylboronic acid
- Ethyl 4-boronocinnamate
- 4-(E-3-Ethoxy-3-oxo-1-propen-1-yl)phenylboronic acid
- (E)-(4-(3-ethoxy-3-oxoprop-1-en-1-yl)phenyl)boronic acid
- 4-(3-ETHOXY-3-OXOPROP-1-ENYL)PHENYLBORONIC ACID
- [4-(3-ethoxy-3-oxoprop-1-en-1-yl)phenyl]boronic acid
- (4-(3-Ethoxy-3-oxoprop-1-en-1-yl)phenyl)boronic acid
- [4-(E-3-Ethoxy-3-oxo-1-propen-1-yl)phenyl]boronic acid
- OVNZUEJWYIMMSW-VMPITWQZSA-N
- OR3977
- AM87250
- AB20328
- R
-
- Inchi: 1S/C11H13BO4/c1-2-16-11(13)8-5-9-3-6-10(7-4-9)12(14)15/h3-8,14-15H,2H2,1H3/b8-5+
- InChI Key: OVNZUEJWYIMMSW-VMPITWQZSA-N
- SMILES: O(C(/C=C/C1C=CC(B(O)O)=CC=1)=O)CC
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 244
- Topological Polar Surface Area: 66.8
Ethyl 4-boronocinnamate Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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